Methyl 4-biphenylcarboxylate

Specification

• CAS No.: 720-75-2
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: methyl 4-phenylbenzoate
• Standard InChI: InChI=1S/C14H12O2/c1-16-14(15)13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10H,1H3
• Standard InChI Key: GATUGNVDXMYTJX-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=CC=C2
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Introduction

Chemical Properties and Structure

Molecular Structure and Composition

Methyl 4-biphenylcarboxylate exhibits a well-defined chemical structure consisting of two benzene rings connected by a single bond (forming the biphenyl core), with a methyl carboxylate group (-COOC₂H₃) attached at the para position of one of the rings. The compound has a molecular formula of C₁₄H₁₂O₂ and a molecular weight of 212.24 g/mol.

Chemical Identifiers and Classification

Methyl 4-biphenylcarboxylate is uniquely identified through several chemical classification systems:

Identifier Type	Value
CAS Registry Number	720-75-2
Molecular Formula	C₁₄H₁₂O₂
IUPAC Standard InChIKey	GATUGNVDXMYTJX-UHFFFAOYSA-N
PubChem CID	69757
MDL Number	MFCD00017200
Beilstein Reference	1954046

Physical Properties

Fundamental Physical Characteristics

Methyl 4-biphenylcarboxylate presents as a crystalline solid under standard conditions. Based on the available data, the compound exhibits several distinctive physical properties that are important for its handling, storage, and application in various contexts.

Property	Value	Reference
Physical State	Crystalline solid
Color	Not specified in sources	-
Odor	Odorless
Melting Point	116°C to 119°C
Boiling Point	Not directly specified for methyl 4-biphenylcarboxylate	-

The melting point range of 116°C to 119°C is a useful parameter for assessing the purity of samples and for distinguishing this compound from related structures or contaminants.

Synthesis Methods

One-Pot Technology for Related Compounds

The search results include information about a one-pot technology for synthesizing 4'-methyl-2-carboxylate biphenyl, which represents a related structural analogue. This synthesis begins with 4'-methyl-2-cyanobiphenyl as a starting material and involves hydrolysis followed by esterification.

In this process, the cyano group is first hydrolyzed using dilute sulfuric acid at temperatures between 106-115°C. Following hydrolysis, methanol is added to the reaction mixture to facilitate esterification of the resulting carboxylic acid. The reaction sequence involves:

• Hydrolysis of the cyano group under acidic conditions

• Addition of methanol for esterification

• Isolation of the product through precipitation and filtration

This methodology achieves high yields (87.3% to 96.5%) and demonstrates the potential for efficient synthesis of biphenyl carboxylate esters. Although this specific procedure is for a different positional isomer, the principles could be adapted for the synthesis of methyl 4-biphenylcarboxylate.

Applications and Biological Activity

Organic Synthesis Applications

Methyl 4-biphenylcarboxylate serves as a valuable building block in organic synthesis. The ester functionality provides a reactive site for various transformations, including:

• Hydrolysis to yield 4-biphenylcarboxylic acid

• Reduction to corresponding alcohols

• Transesterification to produce different esters

• Aminolysis to form amides

These transformations enable the incorporation of the biphenyl moiety into more complex molecular architectures for applications in materials science, medicinal chemistry, and other fields.

Specification	Value
Purity	≥98%
Available Quantities	5g, 50g, 250g
CAS Number	720-75-2
Molecular Formula	C₁₄H₁₂O₂
Molecular Weight	212.25 g/mol
Melting Point	116°C to 119°C
Physical Form	Not specified in search results

These commercial specifications are important for researchers requiring standardized, high-purity samples for experimental work.